Cas no 459817-82-4 (tert-butyl 2,2-dioxo-1,2λ?,3-oxathiazolidine-3-carboxylate)

• Product Name: tert-butyl 2,2-dioxo-1,2λ?,3-oxathiazolidine-3-carboxylate
• CAS No: 459817-82-4
• MF: C₇H₁₃NO₅S
• MW: 223.246821165085
• MDL: MFCD20527196
• CID: 1072794
• PubChem ID: 23584020
• Update Time: 2025-10-29

tert-butyl 2,2-dioxo-1,2λ?,3-oxathiazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide
• 2,2-DIOXO-[1,2,3]OXATHIAZOLIDINE-3-CARBOXYLIC ACID TERT-BUTYL ESTER
• 3-Boc-1,2,3-oxathiazolidine 2,2-dioxide
• tert-butyl 2,2-dioxo-1,2λ?,3-oxathiazolidine-3-carboxylate
• DB-128239
• SCHEMBL829003
• 2,2-Dioxido-1,2,3-oxathiazolidine, N-BOC protected
• C7H13NO5S
• AKOS025291328
• SB21083
• tert-butyl1,2,3-oxathiazolidine-3-carboxylate2,2-dioxide
• tert-butyl 2,2-dioxo-1,2??,3-oxathiazolidine-3-carboxylate
• 459817-82-4
• 2,2-dioxo-2lambda6-[1,2,3 ]oxathiazolidine-3-carboxylic acid tert-butyl ester
• ALJRPIAYJALVFG-UHFFFAOYSA-N
• A872300
• CS-0084737
• tert-Butyl 2,2-dioxo-1,2lambda~6~,3-oxathiazolidine-3-carboxylate
• SY042218
• P12790
• MFCD20527196
• DTXSID30635066
• tert-butyl 2,2-dioxo-1,2lambda6,3-oxathiazolidine-3-carboxylate
• 2,2-dioxo-2lambda6-[1,2,3]oxathiazolidine-3-carboxylic acid tert-butyl ester
• tert-butyl 2,2-dioxooxathiazolidine-3-carboxylate
• AM81006
• 1,2,3-Oxathiazolidine-3-carboxylic acid, 1,1-dimethylethyl ester, 2,2-dioxide
• AS-51493
• 3-Boc-1,2,3-oxathiazolidine 2,2-dioxide, 95%
• EN300-180596

• MDL： MFCD20527196
• Inchi： 1S/C7H13NO5S/c1-7(2,3)13-6(9)8-4-5-12-14(8,10)11/h4-5H2,1-3H3
• InChI Key： ALJRPIAYJALVFG-UHFFFAOYSA-N
• SMILES： S1(N(C(=O)OC(C)(C)C)CCO1)(=O)=O

Computed Properties

• Exact Mass: 223.05144369g/mol
• Monoisotopic Mass: 223.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: 1.356±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 123-128 °C
• Boiling Point: 285.3±23.0 ºC (760 Torr),
• Flash Point: 126.3±22.6 ºC,
• Solubility: Slightly soluble (8 g/l) (25 º C),

tert-butyl 2,2-dioxo-1,2λ?,3-oxathiazolidine-3-carboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H400
• Warning Statement： P273
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-50/53
• Safety Instruction： 60-61
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives

Additional information on tert-butyl 2,2-dioxo-1,2λ?,3-oxathiazolidine-3-carboxylate

Comprehensive Guide to tert-butyl 2,2-dioxo-1,2λ⁶,3-oxathiazolidine-3-carboxylate (CAS No. 459817-82-4): Properties, Applications, and Market Insights

tert-butyl 2,2-dioxo-1,2λ⁶,3-oxathiazolidine-3-carboxylate (CAS No. 459817-82-4) is a specialized sulfur-containing heterocyclic compound that has garnered significant attention in pharmaceutical and organic synthesis research. This oxathiazolidine derivative serves as a versatile building block for the development of novel drug candidates and functional materials. With the increasing demand for sulfur-based bioactive molecules in medicinal chemistry, this compound has emerged as a valuable intermediate for researchers exploring new therapeutic approaches.

The molecular structure of tert-butyl 2,2-dioxo-1,2λ⁶,3-oxathiazolidine-3-carboxylate features a unique combination of sulfur, nitrogen, and oxygen atoms in its heterocyclic core, which contributes to its remarkable chemical properties. The tert-butoxycarbonyl (Boc) protecting group enhances the compound's stability while maintaining its reactivity for further transformations. Recent studies have highlighted the potential of such sulfonyl-containing heterocycles in addressing current challenges in drug discovery, particularly in the development of enzyme inhibitors and targeted therapies.

In pharmaceutical applications, tert-butyl 2,2-dioxo-1,2λ⁶,3-oxathiazolidine-3-carboxylate has shown promise as a precursor for sulfonamide-based drugs, which are widely used in antimicrobial and anti-inflammatory treatments. The compound's ability to serve as a sulfonyl transfer reagent makes it particularly valuable in modern synthetic methodologies. Researchers are actively investigating its use in click chemistry applications and bioconjugation techniques, which are currently trending topics in chemical biology and drug development.

The synthesis of tert-butyl 2,2-dioxo-1,2λ⁶,3-oxathiazolidine-3-carboxylate typically involves the reaction of sulfur-containing precursors with appropriate carboxylating agents under controlled conditions. Recent advancements in green chemistry approaches have led to improved synthetic routes with higher yields and reduced environmental impact. These developments align with the growing industry focus on sustainable chemical processes and atom economy, addressing common questions about eco-friendly synthesis methods in organic chemistry.

From a market perspective, the demand for specialty sulfur compounds like tert-butyl 2,2-dioxo-1,2λ⁶,3-oxathiazolidine-3-carboxylate continues to rise, driven by expanding pharmaceutical R&D activities and the search for novel bioactive scaffolds. The compound's unique structural features make it particularly interesting for researchers working on protease inhibitors and kinase modulators, which are hot topics in current drug discovery programs. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize and ensure the purity of this compound, addressing common quality control questions in chemical research.

Storage and handling of tert-butyl 2,2-dioxo-1,2λ⁶,3-oxathiazolidine-3-carboxylate require standard laboratory precautions for organic compounds. The compound should be kept in a cool, dry environment, protected from moisture and strong oxidizing agents. These handling considerations are particularly important for researchers who frequently search for information about chemical storage best practices and laboratory safety protocols.

Future research directions for tert-butyl 2,2-dioxo-1,2λ⁶,3-oxathiazolidine-3-carboxylate may explore its potential in covalent drug design and bioconjugate chemistry, two rapidly growing areas in medicinal chemistry. The compound's ability to form stable sulfur-carbon bonds makes it attractive for developing targeted drug delivery systems and therapeutic antibodies. These applications align with current industry trends toward precision medicine and personalized therapies, topics that generate significant interest in both academic and pharmaceutical circles.

In conclusion, tert-butyl 2,2-dioxo-1,2λ⁶,3-oxathiazolidine-3-carboxylate (CAS No. 459817-82-4) represents an important sulfur-containing synthetic intermediate with diverse applications in pharmaceutical research and organic synthesis. Its unique structural features and reactivity profile continue to make it a valuable tool for chemists exploring new heterocyclic compounds and bioactive molecules. As research in sulfur chemistry advances, this compound is likely to play an increasingly significant role in addressing current challenges in drug discovery and material science.